Cas no 852916-96-2 (5-[(4-benzylpiperazin-1-yl)sulfonyl]pyridine-2-thiol)

• Product Name: 5-[(4-benzylpiperazin-1-yl)sulfonyl]pyridine-2-thiol
• CAS No: 852916-96-2
• MF: C₁₆H₁₉N₃O₂S₂
• MW: 349.470960855484
• CID: 3108220
• PubChem ID: 4962331
• Update Time: 2025-04-21

5-[(4-benzylpiperazin-1-yl)sulfonyl]pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[(4-benzylpiperazin-1-yl)sulfonyl]pyridine-2-thiol
• DTXSID501168806
• HMS3094N23
• 5-[[4-(Phenylmethyl)-1-piperazinyl]sulfonyl]-2(1H)-pyridinethione
• CJB91696
• SMR001314200
• AKOS034660130
• 5-(4-benzylpiperazine-1-sulfonyl)pyridine-2-thiol
• MLS002251827
• EN300-13269
• 5-(4-benzylpiperazin-1-yl)sulfonyl-1H-pyridine-2-thione
• AB00733136-01
• CS-0233334
• Z89283927
• CHEMBL1899005
• 5-((4-(Phenylmethyl)-1-piperazinyl)sulfonyl)-2(1H)-pyridinethione
• 852916-96-2

• Inchi： 1S/C16H19N3O2S2/c20-23(21,15-6-7-16(22)17-12-15)19-10-8-18(9-11-19)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,17,22)
• InChI Key： FQBIEZWSRLMUKG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(NC=1)=S)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 349.09186920Da
• Monoisotopic Mass: 349.09186920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides